Cas no 2165669-06-5 ((2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol)

(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol is a chiral imidazole derivative with potential applications in medicinal chemistry and asymmetric synthesis. The compound features a stereocenter at the 2-position, contributing to its enantioselective reactivity, while the butyl-substituted imidazole moiety enhances lipophilicity and binding interactions. The presence of both amino and hydroxyl functional groups allows for versatile derivatization, making it a valuable intermediate in the development of bioactive molecules. Its structural properties suggest utility in designing enzyme inhibitors or receptor modulators, particularly in neurological and metabolic research. The defined stereochemistry ensures consistency in pharmacological studies, while the imidazole core offers stability under physiological conditions. This compound is suited for research requiring precise molecular scaffolds.
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol structure
2165669-06-5 structure
Product Name:(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
CAS No:2165669-06-5
MF:C10H19N3O
MW:197.277362108231
CID:6141234
PubChem ID:165527089
Update Time:2025-05-26

(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
    • EN300-1456548
    • 2165669-06-5
    • Inchi: 1S/C10H19N3O/c1-2-3-4-13-6-10(12-8-13)5-9(11)7-14/h6,8-9,14H,2-5,7,11H2,1H3/t9-/m1/s1
    • InChI Key: AVFYCJOKBMGFMG-SECBINFHSA-N
    • SMILES: OC[C@@H](CC1=CN(C=N1)CCCC)N

Computed Properties

  • Exact Mass: 197.152812238g/mol
  • Monoisotopic Mass: 197.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 64.1Ų

(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1456548-0.05g
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
0.05g
$2306.0 2023-06-06
Enamine
EN300-1456548-0.1g
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
0.1g
$2415.0 2023-06-06
Enamine
EN300-1456548-0.25g
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
0.25g
$2525.0 2023-06-06
Enamine
EN300-1456548-0.5g
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
0.5g
$2635.0 2023-06-06
Enamine
EN300-1456548-1.0g
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
1g
$2745.0 2023-06-06
Enamine
EN300-1456548-2.5g
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
2.5g
$5380.0 2023-06-06
Enamine
EN300-1456548-5.0g
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
5g
$7961.0 2023-06-06
Enamine
EN300-1456548-10.0g
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
10g
$11805.0 2023-06-06
Enamine
EN300-1456548-50mg
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
50mg
$2306.0 2023-09-29
Enamine
EN300-1456548-100mg
(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol
2165669-06-5
100mg
$2415.0 2023-09-29

(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol Related Literature

Additional information on (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol

(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol: A Comprehensive Overview

The compound (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol with CAS No. 2165669-06-5 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a promising candidate for various applications. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and potential uses.

Structural Features and Synthesis

The molecule features a chiral center at the second carbon atom, designated as the (2R) configuration. This stereochemistry is critical for its biological activity and selectivity. The presence of an imidazole ring, a five-membered heterocyclic structure with two nitrogen atoms, adds significant aromaticity and stability to the molecule. The imidazole ring is further substituted with a butyl group, enhancing its hydrophobicity and potentially influencing its solubility properties.

Recent studies have explored novel synthetic routes for this compound, leveraging asymmetric catalysis and microwave-assisted synthesis to improve yield and purity. These methods not only streamline production but also reduce environmental impact, aligning with green chemistry principles.

Biological Activity and Applications

(2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1-ol has demonstrated potent biological activity in various assays. Its amino alcohol functionality makes it a versatile building block in drug design, particularly in the development of enzyme inhibitors and receptor agonists. Recent research highlights its potential as a lead compound for anti-inflammatory agents, where it has shown selective inhibition of pro-inflammatory pathways.

In the realm of materials science, this compound has been investigated as a precursor for advanced polymers and self-healing materials. Its ability to form hydrogen bonds and coordinate with metal ions makes it suitable for applications in stimuli-responsive systems.

Toxicological Profile and Safety Considerations

Understanding the toxicological profile of (2R)-2-amino-3-(1-butyl-1H-imidazol-4-yl)propan-1 ol is crucial for its safe handling and application. Recent toxicity studies conducted using zebrafish models have provided insights into its acute toxicity levels. These studies indicate that while the compound exhibits moderate toxicity at high concentrations, it demonstrates low toxicity at pharmacologically relevant doses.

Moreover, computational toxicology tools have been employed to predict its long-term effects on human health. These tools suggest that the compound is unlikely to be genotoxic or carcinogenic under normal usage conditions.

Future Directions and Research Opportunities

The future of (2R)-2-amino-3-(1-butyl -1H-imidazol -4 - yl)propan - 1 - ol lies in expanding its applications across diverse fields. Ongoing research aims to explore its potential as a chiral catalyst in asymmetric synthesis, leveraging its unique stereochemistry to enhance reaction efficiency.

Additionally, there is growing interest in exploiting this compound's properties in nanotechnology applications, such as drug delivery systems and nanosensors. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new avenues for this versatile molecule.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd